Cas no 15707-23-0 (2-Ethyl-3-methylpyrazine)

2-Ethyl-3-methylpyrazine Properties

Names and Identifiers

• 2-Ethyl-3-methylpyrazine
• 1-Ethyl-2-Methylpyrazin
• 1-ethyl-2-methylpyrazine
• 2-ethyl-3-methyl-1,4-diazine
• 2-Ethyl-3-Methylpyra
• 2-ethyl-3-methyl-pyrazin
• 2-ethyl-3-methyl-pyrazine
• 2-METHYL-3-ETHYLPYRAZINE
• 3-Ethyl-2-methylpirazine
• 3-ETHYL-2-METHYLPYRAZINE
• 3-METHYL-2-ETHYLPYRAZINE
• ETHYL-3-METHYLPYRAZINE,2
• FEMA 3155
• FEMA NUMBER 3155
• 2-Ethyl-3-methyl-1,4-pyrazine
• Pyrazine, 2-ethyl-3-methyl-
• 2-Ethyl-3-methyl pyrazine
• Pyrazine, ethylmethyl-
• FEMA No. 3155
• Pyrazine, 3-ethyl-2-methyl
• 9GF35MK66U
• 2-Ethyl-3-methylpyrazine, 9CI
• AK114356
• 3-ethyl-2-methyl pyrazine
• filbert pyrazine
• PubChem8611
• 2-Methyl-3-ethyl-pyrazine
• 2-Methyl-3-ethyl pyrazine
• 2-Ethyl-3-methylpyrazine.
• DSSTox_CID_27464
• DSSTo
• +Expand

• MDL： MFCD00006150
• InChIKey： LNIMMWYNSBZESE-UHFFFAOYSA-N
• Inchi： 1S/C7H10N2/c1-3-7-6(2)8-4-5-9-7/h4-5H,3H2,1-2H3
• SMILES： N1C([H])=C([H])N=C(C([H])([H])[H])C=1C([H])([H])C([H])([H])[H]
• BRN： 0956775

Computed Properties

• Exact Mass: 122.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 9
• Complexity: 83
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 25.8

Experimental Properties

• LogP: 1.34740
• PSA: 25.78000
• Refractive Index: n20/D 1.502-1.505
  n20/D 1.503(lit.)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 70°C/16mmHg(lit.)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• FEMA: 3155
• Solubility: sparingly soluble
• Color/Form: Colorless to yellow oily liquid.
• Solubility: Soluble in water and organic solvents.
• Density: 0.987 g/mL at 25 °C

2-Ethyl-3-methylpyrazine Security Information

• Symbol: GHS02 GHS07
• RTECS：UQ3335000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

2-Ethyl-3-methylpyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds